Cas no 95000-33-2 (Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1))

• Product Name: Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)
• CAS No: 95000-33-2
• MF: C₂₁H₃₄ClNO₂
• MW: 367.953165531158
• CID: 752027
• Update Time: 2025-07-18

Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(diethylamino)ethylester, hydrochloride
• Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)

• Inchi： 1S/C21H33NO2.ClH/c1-4-22(5-2)16-17-24-20(23)21(3,18-12-8-6-9-13-18)19-14-10-7-11-15-19;/h6,8-9,12-13,19H,4-5,7,10-11,14-17H2,1-3H3;1H
• InChI Key： NVVRBEJZINUWNE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C1CCCCC1)(C)C(=O)OCCN(CC)CC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1)

Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) (CAS No. 95000-33-2): A Comprehensive Overview

The compound Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1), identified by the CAS number 95000-33-2, is a complex organic molecule with significant potential in the field of pharmaceutical research and development. This compound belongs to the class of esters and amine derivatives, featuring a benzeneacetic acid backbone modified with cyclohexyl and diethylamino ethyl groups, all balanced by a hydrochloride salt form. Its unique structural configuration makes it a subject of interest for scientists exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of molecular entities that exhibit multifunctional properties. The structure of Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) presents an intriguing combination of pharmacophores that could potentially interact with various biological targets. Specifically, the benzeneacetic acid moiety is known for its role in modulating metabolic pathways, while the cyclohexyl and diethylamino ethyl substituents may contribute to enhanced solubility and bioavailability. These features make the compound a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutics. Current research in medicinal chemistry emphasizes the importance of designing molecules that can selectively interact with disease-causing targets while minimizing side effects. The presence of multiple functional groups in Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) suggests that it could exhibit broad-spectrum activity against various pathogens or cellular processes. This versatility is particularly valuable in addressing complex diseases that require multi-target intervention.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. The structural complexity of Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) positions it as a unique entity within this landscape. Researchers have been exploring its interactions with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. Preliminary findings indicate that this compound may modulate key signaling pathways associated with these conditions, offering a potential therapeutic window for intervention.

The hydrochloride salt form of this compound enhances its stability and solubility, making it more amenable to formulation into pharmaceutical products. This aspect is crucial for ensuring consistent drug delivery and efficacy in clinical settings. Additionally, the hydrochloride form may improve patient compliance by providing a more palatable or easily administered dosage form. These attributes are particularly important for compounds intended for long-term therapeutic use.

In the context of drug development, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of new molecular entities. The structural features of Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) have been subjected to rigorous computational analysis to predict its binding affinity and selectivity towards various biological targets. These simulations have provided valuable insights into its pharmacological profile and have guided experimental design for further validation.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired configuration while maintaining high yields and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater precision and efficiency. This progress is essential for accelerating the discovery and development of new drugs.

Evaluation of Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) in preclinical models has provided initial evidence of its biological activity. In vitro assays have demonstrated its ability to inhibit key enzymes involved in pathogenic processes. Furthermore, animal studies have shown promising results regarding its safety profile and pharmacokinetic behavior. These findings support further exploration of this compound as a potential therapeutic agent.

The future direction of research on this compound will likely involve expanding its chemical space through structural analogs and derivatives. By modifying specific functional groups or introducing new moieties, scientists can fine-tune its pharmacological properties to optimize efficacy and minimize adverse effects. Collaborative efforts between synthetic chemists, medicinal chemists, and biologists will be crucial in realizing this vision.

In conclusion, Benzeneacetic acid, α-cyclohexyl-α-methyl-, 2-(diethylamino)ethyl ester, hydrochloride (1:1) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive candidate for further investigation. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.